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Compound of Interest |

Compound Name: (S)-1,2-Decanediol
CAS No.: 84276-14-2
Cat. No.: B1586682
- 7

Executive Summary & Chemical Profile

(S)-1,2-Decanediol is a vicinal diol commonly used as a pharmaceutical intermediate,
emollient, or surfactant.[1][2] While it is not classified as a P-listed or U-listed acute toxin under
RCRA (Resource Conservation and Recovery Act), its disposal requires strict adherence to
organic waste protocols due to its aquatic toxicity potential and low water solubility.

Improper disposal into municipal water systems can result in phase separation, clogging of
filtration membranes, and regulatory fines due to high Chemical Oxygen Demand (COD).

Chemical Identity & Properties
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Parameter Specification

Chemical Name (S)-1,2-Decanediol

CAS Number 84276-14-2 (Specific); 1119-86-4 (Racemic)
Physical State White crystalline solid / Powder

Flash Point >110°C (Combustible)

Water Solubility Low (Hydrophobic alkyl chain)

Primary Hazard Eye Irritation (H319); Chronic Aquatic Toxicity
RCRA Status Non-regulated (unless mixed with listed

solvents)

Hazard Assessment: The "Why" Behind the Protocol

Expert Insight: Many researchers mistake 1,2-decanediol for a benign alcohol like ethanol.[1]
This is a critical error. The C10 carbon chain confers significant hydrophobicity.

e Aquatic Toxicity: Unlike short-chain alcohols, 1,2-decanediol can persist in aquatic
environments and exhibit chronic toxicity to invertebrates (e.g., Daphnia magna). Action:
Zero-discharge policy for sink/drain disposal.

e Phase Separation: If poured into aqueous waste streams, it will likely precipitate or form a
film, complicating downstream waste treatment. Action: Segregate into organic waste
streams.

o Combustibility: While stable, it adds fuel load. Action: Compatible with high-BTU incineration

streams.[1]

Operational Disposal Workflow
Decision Logic (Visualized)

The following diagram outlines the decision-making process for disposing of (S)-1,2-
Decanediol, ensuring compliance with RCRA and local EHS standards.
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Waste Generation:
(S)-1,2-Decanediol
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Caption: Decision tree for segregating (S)-1,2-Decanediol waste based on physical state and
solvent compatibility.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance, Spills, Contaminated
Debris)

Applicability: Expired reagent, contaminated paper towels, weigh boats.[1]

o Containment: Collect solids in a clear polyethylene bag or a dedicated wide-mouth HDPE jar.
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» Labeling: Affix a hazardous waste label.
o Constituents: "(S)-1,2-Decanediol 100%"[1][2]
o Hazard Checkbox: "Irritant” (if applicable on your label format), "Toxic to Aquatic Life".

e Segregation: Do not mix with strong oxidizers (e.g., permanganates, perchlorates) in the
solid waste bin to prevent exothermic reactions.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, mother liquors.
¢ Solvent Compatibility Check (The Self-Validating Step):

o Procedure: Before adding to a main waste carboy, take a 10mL aliquot of the waste
stream and mix with 1mL of the Decanediol solution.

o Observation: Watch for immediate precipitation or heat generation.

o Why? Decanediol is hydrophobic. Adding it to a high-water-content "aqueous" waste drum
will cause it to float or crash out, potentially clogging the drum vent.[1][2]

e Selection:
o If dissolved in Ethanol/Methanol/DMSO: Dispose in Non-Halogenated Organic waste.
o If dissolved in DCM/Chloroform: Dispose in Halogenated Organic waste.

o Transfer: Use a funnel to prevent spills. Wipe the funnel neck immediately; residual
decanediol can crystallize and unseat the cap seal.

Emergency Response: Spill Management
Scenario: You drop a 50g bottle of (S)-1,2-Decanediol powder on the lab floor.[1]

e PPE Upgrade: Standard lab coat and nitrile gloves are sufficient. Wear safety goggles (dust
hazard).
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e Dry Clean-up:

o DO NOT wet the powder initially. This creates a slippery, greasy sludge that is difficult to
remove.

o Sweep the dry powder gently into a dustpan to minimize airborne dust.
o Place collected powder into the Solid Chemical Waste container.
o Wet Polish:

o Once the bulk solid is removed, clean the residue with a paper towel soaked in ethanol or
isopropanol (Decanediol is soluble in alcohol).

o Follow with a soap and water wash.[3][4]

o Disposal: Treat all cleanup materials (wipes, gloves) as solid chemical waste.

Regulatory & Compliance Context

 RCRA (USA): 1,2-Decanediol is not a listed hazardous waste (40 CFR 261).[1] However, if
the waste solution is ignitable (Flash point < 60°C due to solvents), it carries the D001 waste
code.

o ECHA (EU): Classified under Aquatic Chronic 3 (H412) in some jurisdictions. Disposal must
ensure no release to the environment.

 Inventory Tracking: Deduct the disposed amount from your chemical inventory system (e.g.,
CISPro, Cheminventory) to maintain accurate threshold limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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